Cefetrizole
Cefetrizole
Ceftezole is an α-Glucosidase inhibitor with an IC50 and a Ki of 2.1 μM and 0.578 μM, respectively.
Brand Name:
Vulcanchem
CAS No.:
65307-12-2
VCID:
VC0006945
InChI:
InChI=1S/C16H15N5O4S3/c22-10(4-9-2-1-3-26-9)19-11-13(23)21-12(15(24)25)8(5-27-14(11)21)6-28-16-17-7-18-20-16/h1-3,7,11,14H,4-6H2,(H,19,22)(H,24,25)(H,17,18,20)/t11-,14-/m1/s1
SMILES:
C1C(=C(N2C(S1)C(C2=O)NC(=O)CC3=CC=CS3)C(=O)O)CSC4=NC=NN4
Molecular Formula:
C16H15N5O4S3
Molecular Weight:
437.5 g/mol
Cefetrizole
CAS No.: 65307-12-2
Cat. No.: VC0006945
Molecular Formula: C16H15N5O4S3
Molecular Weight: 437.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ceftezole is an α-Glucosidase inhibitor with an IC50 and a Ki of 2.1 μM and 0.578 μM, respectively. |
|---|---|
| CAS No. | 65307-12-2 |
| Molecular Formula | C16H15N5O4S3 |
| Molecular Weight | 437.5 g/mol |
| IUPAC Name | (6R,7R)-8-oxo-7-[(2-thiophen-2-ylacetyl)amino]-3-(1H-1,2,4-triazol-5-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H15N5O4S3/c22-10(4-9-2-1-3-26-9)19-11-13(23)21-12(15(24)25)8(5-27-14(11)21)6-28-16-17-7-18-20-16/h1-3,7,11,14H,4-6H2,(H,19,22)(H,24,25)(H,17,18,20)/t11-,14-/m1/s1 |
| Standard InChI Key | UQWYUAURRDNBKR-BXUZGUMPSA-N |
| Isomeric SMILES | C1C(=C(N2[C@H](S1)[C@@H](C2=O)NC(=O)CC3=CC=CS3)C(=O)O)CSC4=NC=NN4 |
| SMILES | C1C(=C(N2C(S1)C(C2=O)NC(=O)CC3=CC=CS3)C(=O)O)CSC4=NC=NN4 |
| Canonical SMILES | C1C(=C(N2C(S1)C(C2=O)NC(=O)CC3=CC=CS3)C(=O)O)CSC4=NC=NN4 |
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